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Compound of Interest

Compound Name: 5-Aminonicotinic acid

Cat. No.: B189487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of 5-aminonicotinic acid in

various solvents. The information compiled herein is intended to support research,

development, and formulation activities involving this compound.

Introduction to 5-Aminonicotinic Acid
5-Aminonicotinic acid, also known as 5-aminopyridine-3-carboxylic acid, is an organic

compound with the chemical formula C₆H₆N₂O₂.[1] It is a derivative of nicotinic acid with an

amino group at the 5-position of the pyridine ring.[1] This substitution imparts amphoteric

properties to the molecule, with both a basic amino group and an acidic carboxylic acid group,

making its solubility highly dependent on the pH of the medium.[2][3] Understanding the

solubility of 5-aminonicotinic acid is crucial for its application in pharmaceutical formulations,

chemical synthesis, and biological assays.[4]

Quantitative and Qualitative Solubility Data
The solubility of 5-aminonicotinic acid has been characterized in a limited number of solvents.

The available data, both quantitative and qualitative, are summarized in the table below. It is

important to note that comprehensive quantitative data across a wide range of solvents and

temperatures is not readily available in published literature.
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Solvent
System

Temperature Solubility Data Type Source

Aqueous Buffer Room Temp. >20.7 µg/mL Quantitative PubChem[1]

(pH 7.4)

Dimethyl

Sulfoxide
Room Temp. Soluble Qualitative AdipoGen[5]

(DMSO)

Water Room Temp. Soluble Qualitative Gnee[6]

Ethanol Room Temp. Soluble Qualitative Gnee[6]

Methanol Room Temp. Soluble Qualitative Gnee[6]

Ether Room Temp. Slightly Soluble Qualitative Gnee[6]

Benzene Room Temp. Slightly Soluble Qualitative Gnee[6]

Experimental Protocols for Solubility Determination
The most common and reliable method for determining the equilibrium solubility of a compound

is the shake-flask method. This protocol outlines the general procedure for determining the

solubility of 5-aminonicotinic acid in a given solvent.

3.1. Materials and Equipment

5-Aminonicotinic acid (solid)

Solvent of interest (e.g., water, ethanol, buffer solution)

Analytical balance

Scintillation vials or flasks with screw caps

Constant temperature shaker or incubator

Centrifuge
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Syringe filters (e.g., 0.45 µm PTFE or PVDF)

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector (or a UV-Vis spectrophotometer)

Volumetric flasks and pipettes

3.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of solid 5-aminonicotinic acid to a vial containing a known

volume of the solvent. The excess solid is crucial to ensure that the solution reaches

saturation.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature shaker and agitate for a predetermined period

(typically 24-72 hours) to allow the system to reach equilibrium. The time required for

equilibrium should be determined empirically.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed for a short time to let the

excess solid settle.

Carefully withdraw a sample from the supernatant using a syringe.

Immediately filter the sample through a syringe filter to remove any undissolved solid

particles. This step is critical to avoid overestimation of the solubility.

Quantification:

Dilute the filtered sample with a suitable solvent to a concentration within the linear range

of the analytical method.

Analyze the concentration of 5-aminonicotinic acid in the diluted sample using a

validated HPLC or UV-Vis spectrophotometry method.
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Prepare a calibration curve using standard solutions of 5-aminonicotinic acid of known

concentrations.

Determine the concentration of the saturated solution by back-calculating from the diluted

sample concentration using the calibration curve.

Data Reporting:

Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Report the temperature and, for aqueous solutions, the pH at which the solubility was

determined.

Visualizations
4.1. Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the shake-flask method for determining the

solubility of 5-aminonicotinic acid.
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Solubility Determination Workflow
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4.2. pH-Solubility Relationship for Amphoteric Compounds

5-Aminonicotinic acid is an amphoteric molecule, meaning it has both acidic (carboxylic acid)

and basic (amino) functional groups. Its solubility in aqueous solutions is therefore highly

dependent on the pH. The following diagram illustrates the general relationship between pH

and the solubility of such a compound. At the isoelectric point (pI), the net charge of the

molecule is zero, and its aqueous solubility is at a minimum. At pH values below the pI, the

amino group is protonated, and at pH values above the pI, the carboxylic acid group is

deprotonated, leading to increased solubility in both cases due to the formation of charged

species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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